Cas no 1007870-18-9 (4-(1-methyl-1H-imidazol-4-yl)-Benzoic acid methyl ester)
1007870-18-9 structure
Product Name:4-(1-methyl-1H-imidazol-4-yl)-Benzoic acid methyl ester
CAS No:1007870-18-9
MF:C12H12N2O2
MW:216.235882759094
CID:1096120
PubChem ID:59598076
Update Time:2025-04-20
4-(1-methyl-1H-imidazol-4-yl)-Benzoic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-(1-methyl-1H-imidazol-4-yl)-Benzoic acid methyl ester
- DB-114721
- 1007870-18-9
- SCHEMBL3440221
-
- Inchi: 1S/C12H12N2O2/c1-14-7-11(13-8-14)9-3-5-10(6-4-9)12(15)16-2/h3-8H,1-2H3
- InChI Key: FBOOTALYLTWOSN-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC(=CC=1)C1=CN(C)C=N1)=O
Computed Properties
- Exact Mass: 216.089878g/mol
- Monoisotopic Mass: 216.089878g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 216.24g/mol
- XLogP3: 1.5
- Topological Polar Surface Area: 44.1Ų
4-(1-methyl-1H-imidazol-4-yl)-Benzoic acid methyl ester Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
1007870-18-9 (4-(1-methyl-1H-imidazol-4-yl)-Benzoic acid methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk